2-methoxy-N-[2-(4-methylphenyl)-4-oxo-4H-chromen-6-yl]benzamide

• IUPAC Name: 2-methoxy-N-[2-(4-methylphenyl)-4-oxochromen-6-yl]benzamide
• InChI: InChI=1S/C24H19NO4/c1-15-7-9-16(10-8-15)23-14-20(26)19-13-17(11-12-22(19)29-23)25-24(27)18-5-3-4-6-21(18)28-2/h3-14H,1-2H3,(H,25,27)
• InChI Key: PHZLFOSQSADQFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C=CC(=C3)NC(=O)C4=CC=CC=C4OC
• Molecular Formula: C24H19NO4
• Molecular Weight: 385.4 g/mol

Description

Synthesis Analysis

The synthesis of similar benzamide compounds has been reported. For instance, a series of novel benzamide compounds were synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives. All the obtained products were purified, and the analysis of these products was determined with IR, 1H NMR, 13C NMR spectroscopic, and elemental methods.

Scientific Research Applications

Antibacterial Effects

Research has demonstrated the antibacterial activity of compounds related to 2-methoxy-N-[2-(4-methylphenyl)-4-oxo-4H-chromen-6-yl]benzamide. A study by Behrami and Dobroshi (2019) explored the synthesis of compounds including 4-hydroxy-chromen-2-one derivatives, showing high levels of bacteriostatic and bactericidal activity against strains like Staphylococcus aureus and E. coli (Behrami & Dobroshi, 2019).

Molecular Structure Analysis

Demir et al. (2015) conducted a detailed study on the structure of a similar compound, 3-acetoxy-2-methyl-N-(4-methoxyphenyl) benzamide, using X-ray diffraction and density functional theory. This research provides insights into the electronic properties and molecular geometry, contributing to the understanding of related compounds (Demir et al., 2015).

Synthetic Methods Development

Kemperman et al. (2006) described the synthesis of benzo[c]chromen-6-ones, starting from compounds including 2-methoxyphenylboronic acids. The use of ionic liquids in this synthesis highlights advancements in the synthetic methods for these types of compounds (Kemperman et al., 2006).

Fluorescence Properties

Uchiyama et al. (2006) investigated the fluorescence properties of 8-methoxy-4-methyl-2H-benzo[g]chromen-2-one, which is structurally similar to the compound . This research revealed unique fluorescence behaviors in different solvents, which could be relevant for developing fluorogenic sensors (Uchiyama et al., 2006).

Antitumor Activities

Dong et al. (2010) synthesized analogs of 4-Amino-2H-benzo[h]chromen-2-one, demonstrating significant cytotoxic activity against a range of cancer cell lines. This suggests potential antitumor applications for related compounds, including 2-methoxy-N-[2-(4-methylphenyl)-4-oxo-4H-chromen-6-yl]benzamide (Dong et al., 2010).